Cas no 1006876-29-4 (2-Methyl-2-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-pyrazol-1-yl-propionic acid tert-butyl ester)

2-Methyl-2-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-pyrazol-1-yl-propionic acid tert-butyl ester structure
1006876-29-4 structure
Product Name:2-Methyl-2-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-pyrazol-1-yl-propionic acid tert-butyl ester
CAS No:1006876-29-4
MF:C17H29BN2O4
MW:336.234164953232
CID:2137280
Update Time:2023-11-22

2-Methyl-2-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-pyrazol-1-yl-propionic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanoate
    • VAGMFFNYQBCSRV-UHFFFAOYSA-N
    • 2-Methyl-2-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-yl]-propionic acid tert-butyl ester
    • 1H-Pyrazole-1-acetic acid, alpha,alpha-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
    • 2-Methyl-2-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-pyrazol-1-yl-propionic acid tert-butyl ester
    • Inchi: 1S/C17H29BN2O4/c1-14(2,3)22-13(21)15(4,5)20-11-12(10-19-20)18-23-16(6,7)17(8,9)24-18/h10-11H,1-9H3
    • InChI Key: VAGMFFNYQBCSRV-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NN(C=2)C(C(=O)OC(C)(C)C)(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 483
  • Topological Polar Surface Area: 62.6

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 423.8±25.0 °C at 760 mmHg
  • Flash Point: 210.1±23.2 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Methyl-2-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-pyrazol-1-yl-propionic acid tert-butyl ester Security Information

2-Methyl-2-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-pyrazol-1-yl-propionic acid tert-butyl ester Pricemore >>

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